4-(Bromomethyl)benzoic Acid Methyl Ester
4-(Bromomethyl)benzoic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
2417-72-3
VCID:
VC0135554
InChI:
InChI=1S/C9H9BrO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h2-5H,6H2,1H3
SMILES:
COC(=O)C1=CC=C(C=C1)CBr
Molecular Formula:
C9H9BrO2
Molecular Weight:
229.07 g/mol
4-(Bromomethyl)benzoic Acid Methyl Ester
CAS No.: 2417-72-3
Reference Standards
VCID: VC0135554
Molecular Formula: C9H9BrO2
Molecular Weight: 229.07 g/mol
| CAS No. | 2417-72-3 |
|---|---|
| Product Name | 4-(Bromomethyl)benzoic Acid Methyl Ester |
| Molecular Formula | C9H9BrO2 |
| Molecular Weight | 229.07 g/mol |
| IUPAC Name | methyl 4-(bromomethyl)benzoate |
| Standard InChI | InChI=1S/C9H9BrO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h2-5H,6H2,1H3 |
| Standard InChIKey | NLWBJPPMPLPZIE-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)CBr |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)CBr |
| Synonyms | 4-(Carbomethoxy)benzyl Bromide; 4-(Methoxycarbonyl)benzyl Bromide; Methyl 4-(bromomethyl)benzoate; Methyl p-(Bromomethyl)benzoate; Methyl α-bromo-p-toluate; NSC 83959; p-(Bromomethyl)benzoic Acid Methyl Ester; p-(Carbomethoxy)benzyl Bromide; p-(Metho |
| PubChem Compound | 256687 |
| Last Modified | Nov 11 2021 |
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